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Compound of Interest

Compound Name: Platycodin D2

Cat. No.: B600651

Technical Support Center: Platycodin D2

This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQs) to address
the hemolytic activity of Platycodin D2 (PD2) in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is Platycodin D2 and why does it exhibit hemolytic activity?

Platycodin D2 is a prominent triterpenoid saponin isolated from the root of Platycodon
grandiflorus.[1][2] Like many saponins, its structure contains both a hydrophobic (triterpenoid)
and a hydrophilic (sugar chain) component, giving it amphiphilic properties. This structure
allows it to interact with cell membranes, particularly with cholesterol in the erythrocyte (red
blood cell) membrane. This interaction disrupts the membrane integrity, leading to the formation
of pores and the subsequent release of hemoglobin, a process known as hemolysis.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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